Cas no 2229315-58-4 (2-3-(difluoromethoxy)phenylethanethioamide)
2-3-(difluoromethoxy)phenylethanethioamide Chemical and Physical Properties
Names and Identifiers
-
- 2-3-(difluoromethoxy)phenylethanethioamide
- EN300-1955052
- 2-[3-(difluoromethoxy)phenyl]ethanethioamide
- 2229315-58-4
-
- Inchi: 1S/C9H9F2NOS/c10-9(11)13-7-3-1-2-6(4-7)5-8(12)14/h1-4,9H,5H2,(H2,12,14)
- InChI Key: KORJWYALCULIJH-UHFFFAOYSA-N
- SMILES: S=C(CC1C=CC=C(C=1)OC(F)F)N
Computed Properties
- Exact Mass: 217.03729141g/mol
- Monoisotopic Mass: 217.03729141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 67.3Ų
2-3-(difluoromethoxy)phenylethanethioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1955052-0.05g |
2-[3-(difluoromethoxy)phenyl]ethanethioamide |
2229315-58-4 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1955052-0.1g |
2-[3-(difluoromethoxy)phenyl]ethanethioamide |
2229315-58-4 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1955052-0.25g |
2-[3-(difluoromethoxy)phenyl]ethanethioamide |
2229315-58-4 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1955052-0.5g |
2-[3-(difluoromethoxy)phenyl]ethanethioamide |
2229315-58-4 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1955052-1.0g |
2-[3-(difluoromethoxy)phenyl]ethanethioamide |
2229315-58-4 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1955052-2.5g |
2-[3-(difluoromethoxy)phenyl]ethanethioamide |
2229315-58-4 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1955052-5.0g |
2-[3-(difluoromethoxy)phenyl]ethanethioamide |
2229315-58-4 | 5g |
$2858.0 | 2023-06-02 | ||
| Enamine | EN300-1955052-10.0g |
2-[3-(difluoromethoxy)phenyl]ethanethioamide |
2229315-58-4 | 10g |
$4236.0 | 2023-06-02 | ||
| Enamine | EN300-1955052-1g |
2-[3-(difluoromethoxy)phenyl]ethanethioamide |
2229315-58-4 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1955052-5g |
2-[3-(difluoromethoxy)phenyl]ethanethioamide |
2229315-58-4 | 5g |
$2858.0 | 2023-09-17 |
2-3-(difluoromethoxy)phenylethanethioamide Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 2-3-(difluoromethoxy)phenylethanethioamide
Introduction to 2-3-(difluoromethoxy)phenylethanethioamide (CAS No. 2229315-58-4)
2-3-(difluoromethoxy)phenylethanethioamide, identified by the Chemical Abstracts Service Number (CAS No.) 2229315-58-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides, characterized by the presence of a carbonyl group (C=O) bonded to a nitrogen atom. The structural features of this molecule, particularly the difluoromethoxy substituent and the thioamide moiety, contribute to its unique chemical properties and potential biological activities.
The difluoromethoxy group (–O–CF₂–) is a key structural element that imparts distinct electronic and steric properties to the molecule. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making them valuable in drug design. In particular, the electron-withdrawing nature of fluorine can enhance the binding interactions between the compound and biological targets, such as enzymes or receptors. This feature has been extensively explored in the development of small-molecule inhibitors and activators.
The thioamide functionality (–S–NH–C=O) introduces sulfur into the molecular framework, which can influence both the physical properties and the reactivity of the compound. Thioamides are often employed in medicinal chemistry due to their versatility in forming hydrogen bonds and participating in coordination interactions with metal ions or biological macromolecules. The presence of sulfur also opens up possibilities for further chemical modifications, enabling the synthesis of derivatives with tailored properties.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications, such as those present in 2-3-(difluoromethoxy)phenylethanethioamide, can impact biological activity. Studies have demonstrated that the difluoromethoxy group can enhance binding affinity by optimizing van der Waals interactions and hydrophobic effects, while the thioamide moiety can engage in specific hydrogen bonding networks with target proteins.
In terms of pharmacological applications, 2-3-(difluoromethoxy)phenylethanethioamide has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors implicated in inflammatory responses, neurodegenerative diseases, and cancer progression. The precise mechanisms of action remain an area of active research, but early findings indicate promising avenues for further exploration.
The synthesis of 2-3-(difluoromethoxy)phenylethanethioamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the difluoromethoxy group, followed by thiolation reactions to incorporate the thioamide moiety. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques, have improved the efficiency and scalability of producing this compound.
From a regulatory perspective, compounds like 2-3-(difluoromethoxy)phenylethanethioamide must undergo rigorous testing to assess their safety and efficacy before being considered for clinical use. This includes preclinical studies involving cell-based assays, animal models, and pharmacokinetic evaluations. The unique structural features of this molecule necessitate comprehensive toxicological assessments to ensure its suitability for therapeutic applications.
The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way novel compounds are identified and optimized. By leveraging large datasets containing structural information and biological activity profiles, computational models can predict the potential efficacy of molecules like 2-3-(difluoromethoxy)phenylethanethioamide with remarkable accuracy. These tools have accelerated the identification of lead compounds and streamlined the drug development pipeline.
Future research directions for 2-3-(difluoromethoxy)phenylethanethioamide may focus on exploring its derivatives to enhance potency, selectivity, and pharmacokinetic properties. Additionally, investigating its role in complex disease models could provide new insights into its therapeutic potential. Collaborative efforts between academic institutions, pharmaceutical companies, and biotechnology firms will be essential in translating these findings into tangible medical benefits.
In conclusion,2-3-(difluoromethoxy)phenylethanethioamide (CAS No. 2229315-58-4) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of functional groups offers opportunities for designing molecules with tailored biological activities. As research progresses, this compound will continue to be a subject of interest for scientists seeking to develop innovative treatments for various human diseases.
2229315-58-4 (2-3-(difluoromethoxy)phenylethanethioamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)